Cas no 364064-30-2 (4-(1H-pyrrol-2-yl)butan-2-one)

• Product name: 4-(1H-pyrrol-2-yl)butan-2-one
• CAS No: 364064-30-2
• MF: C₈H₁₁NO
• MW: 137.17904
• CID: 1018684
• PubChem ID: 11217288

4-(1H-pyrrol-2-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1H-pyrrol-2-yl)-2-Butanone
• 2-Butanone, 4-(1H-pyrrol-2-yl)- (9CI)
• 4-(1H-pyrrol-2-yl)butan-2-one
• 2-(3-oxobutyl)pyrrole
• EN300-1842772
• DTXSID701307349
• SCHEMBL10362176
• DB-269871
• 364064-30-2
• AKOS006346841
• 2-Butanone, 4-(1H-pyrrol-2-yl)-

• Inchi： InChI=1S/C8H11NO/c1-7(10)4-5-8-3-2-6-9-8/h2-3,6,9H,4-5H2,1H3
• InChI Key： KNMMKJMOUWQHOT-UHFFFAOYSA-N
• SMILES： CC(=O)CCC1=CC=CN1

Computed Properties

• Exact Mass: 137.08413
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.9Ų
• XLogP3: 0.7

Experimental Properties

• PSA: 32.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles